Cas no 13523-92-7 (1-Methyl-1H-indol-5-ol)

• Product Name: 1-Methyl-1H-indol-5-ol
• CAS No: 13523-92-7
• MF: C₉H₉NO
• MW: 147.173862218857
• MDL: MFCD12924270
• CID: 845032
• PubChem ID: 10844525
• Update Time: 2025-05-22

1-Methyl-1H-indol-5-ol Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1H-Indol-5-ol
• 5-hydroxy-1-methylindole
• 1H-Indol-5-ol, 1-methyl-
• 1-methylindol-5-ol
• 5-hydroxy-1methylindole
• 5-hydroxy-1-methyl-1H-indole
• FNNWTXMUBMHNOD-UHFFFAOYSA-N
• 6291AA
• ST24038081
• 1-Methyl-1H-indol-5-ol

• MDL： MFCD12924270
• Inchi： 1S/C9H9NO/c1-10-5-4-7-6-8(11)2-3-9(7)10/h2-6,11H,1H3
• InChI Key： FNNWTXMUBMHNOD-UHFFFAOYSA-N
• SMILES： OC1C=CC2=C(C=1)C=CN2C

Computed Properties

• Exact Mass: 147.06847
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• XLogP3: 2.4
• Topological Polar Surface Area: 25.2

Experimental Properties

• PSA: 25.16

1-Methyl-1H-indol-5-ol Security Information

• Hazard Statement： H315-H319-H335
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1-Methyl-1H-indol-5-ol

1-Methyl-1H-indol-5-ol: A Comprehensive Overview

CAS No 13523-92-7, commonly referred to as 1-Methyl-1H-indol-5-ol, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique indole structure, has garnered attention due to its potential applications in drug discovery and as a building block in synthetic chemistry.

The indole moiety, a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered pyrrole ring, is a recurring theme in natural products and bioactive molecules. The substitution pattern of the indole ring plays a crucial role in determining the compound's properties. In the case of 1-Methyl-1H-indol-5-ol, the methyl group at position 1 and the hydroxyl group at position 5 introduce specific steric and electronic effects that influence its reactivity and biological activity.

Recent studies have explored the synthesis of 1-Methyl-1H-indol-5-ol through various methodologies, including oxidative coupling reactions and enzymatic catalysis. These advancements have not only improved the efficiency of synthesis but also opened avenues for large-scale production, making it more accessible for research and industrial applications.

In terms of biological activity, 1-Methyl-1H-indol-5-ol has shown promise in preliminary assays targeting enzymes involved in neurodegenerative diseases. For instance, researchers have reported its inhibitory effects on certain proteases, suggesting potential therapeutic applications. Additionally, its ability to modulate cellular signaling pathways has been investigated, further highlighting its potential as a lead compound in drug development.

The compound's solubility and stability under various conditions are critical factors for its practical use. Studies indicate that 1-Methyl-1H-indol-5-ol exhibits moderate solubility in organic solvents and is stable under neutral to mildly basic conditions. These properties make it suitable for incorporation into formulations requiring controlled release or targeted delivery systems.

From an environmental perspective, understanding the fate and toxicity of CAS No 13523-92-7 is essential for responsible use. Recent eco-toxicological assessments suggest that while it poses minimal risk to aquatic life at low concentrations, further studies are needed to evaluate long-term effects and degradation pathways.

In conclusion, 1-Methyl-1H-indol-5-ol, with its distinctive chemical structure and promising biological profile, continues to be a focal point in scientific research. As advancements in synthetic methods and biological screening techniques unfold, this compound is poised to contribute significantly to the development of novel therapeutic agents and chemical tools.